Cas no 225120-65-0 (Cathepsin Inhibitor 1)

• Product Name: Cathepsin Inhibitor 1
• CAS No: 225120-65-0
• MF: C₂₀H₂₄ClN₅O₂
• MW: 401.889863014221
• MDL: MFCD23704186
• CID: 839467
• PubChem ID: 44224135
• Update Time: 2025-06-20

Cathepsin Inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• Cathepsin Inhibitor 1
• (S)-3-tert-butyl-N-(3-(3-chlorophenyl)-1-(cyanomethylamino)-1-oxopropan-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• 3-Chloro-N-(cyanomethyl)-Nα-{[1-methyl-3-(2-methyl-2-propanyl)-1H -pyrazol-5-yl]carbonyl}-L-phenylalaninamide
• (S)-3-(tert-butyl)-N-(3-(3-chlorophenyl)-1-((cyanomethyl)amino)-1-oxopropan-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• CCG-268669
• S2847
• 225120-65-0
• CHEMBL564131
• Dipeptidyl nitrile inhibitor, 25
• NCGC00386232-02
• AKOS025149086
• (2S)-2-[(5-TERT-BUTYL-2-METHYLPYRAZOL-3-YL)FORMAMIDO]-3-(3-CHLOROPHENYL)-N-(CYANOMETHYL)PROPANAMIDE
• SCHEMBL25465147
• NCGC00386232-01
• HY-100231
• F82091
• (2S)-2-[(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)formamido]-3-(3-chlorophenyl)-N-(cyanomethyl)propanamide
• BRD-K40269473-001-02-2
• BCP06025
• DB-210901
• SW220168-1
• CS-0018378
• 5-tert-butyl-N-[(2S)-3-(3-chlorophenyl)-1-(cyanomethylamino)-1-oxopropan-2-yl]-2-methylpyrazole-3-carboxamide
• BDBM31992
• EX-A9456

• MDL： MFCD23704186
• Inchi： 1S/C20H24ClN5O2/c1-20(2,3)17-12-16(26(4)25-17)19(28)24-15(18(27)23-9-8-22)11-13-6-5-7-14(21)10-13/h5-7,10,12,15H,9,11H2,1-4H3,(H,23,27)(H,24,28)/t15-/m0/s1
• InChI Key： MZRVIHRERYCHBL-HNNXBMFYSA-N
• SMILES： ClC1=CC=CC(=C1)C[C@@H](C(NCC#N)=O)NC(C1=CC(C(C)(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 401.1618527g/mol
• Monoisotopic Mass: 401.1618527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.4E-3 g/L) (25 ºC),

Additional information on Cathepsin Inhibitor 1

Cathepsin Inhibitor 1 (CAS No. 225120-65-0): A Comprehensive Overview in Modern Chemical Biology

Cathepsin Inhibitor 1, identified by the Chemical Abstracts Service registry number CAS No. 225120-65-0, represents a cutting-edge compound in the realm of chemical biology and pharmaceutical research. This introduction delves into the multifaceted aspects of this molecule, emphasizing its significance, mechanism of action, and recent advancements in its application across various therapeutic domains.

The cathepsin family of proteases plays a pivotal role in numerous biological processes, including tissue remodeling, antigen presentation, and inflammation. Among these enzymes, cathepsin B and cathepsin L are particularly well-studied due to their involvement in pathologies such as cancer, neurodegenerative diseases, and autoimmune disorders. The development of specific inhibitors to modulate their activity has garnered significant attention in drug discovery efforts.

Cathepsin Inhibitor 1 has emerged as a promising candidate in this context. Its molecular design is tailored to selectively bind to the active site of target cathepsins, thereby inhibiting their proteolytic activity. This selective inhibition is crucial for minimizing off-target effects and enhancing therapeutic efficacy. Recent structural studies have elucidated the binding interactions between Cathepsin Inhibitor 1 and its cognate enzymes, providing valuable insights into its mechanism of action.

The synthesis of Cathepsin Inhibitor 1 involves sophisticated organic chemistry techniques, including peptide mimetics and small-molecule scaffolds. Advances in computational chemistry have further refined the optimization process, enabling the design of analogs with improved potency and selectivity. These efforts have been instrumental in developing derivatives with enhanced pharmacokinetic profiles.

In vitro studies have demonstrated the potent inhibitory effects of Cathepsin Inhibitor 1 on various cathepsins, with particular emphasis on cathepsin B and cathepsin L. These findings have paved the way for preclinical investigations aimed at evaluating its therapeutic potential. Initial results from cell-based assays indicate that this inhibitor can effectively modulate pathways associated with cancer progression and inflammation.

The translational potential of Cathepsin Inhibitor 1 has been explored in several preclinical models. In cancer research, its ability to suppress cathepsin-mediated matrix degradation has shown promise in reducing tumor growth and metastasis. Similarly, in inflammatory conditions, its targeted inhibition of cathepsins has been linked to attenuated inflammatory responses and tissue damage.

Recent breakthroughs in structural biology have provided high-resolution snapshots of the interactions between Cathepsin Inhibitor 1 and its target enzymes. These structural insights have not only reinforced its mechanism of action but also guided the development of next-generation inhibitors with enhanced binding affinities. Techniques such as X-ray crystallography and cryo-electron microscopy have been instrumental in unraveling these complex molecular interactions.

The pharmacokinetic properties of Cathepsin Inhibitor 1 have been a focal point of investigation. Studies indicate that it exhibits favorable solubility and metabolic stability, which are critical for its clinical efficacy. Additionally, efforts to optimize its bioavailability have led to the development of prodrugs that enhance systemic delivery while minimizing toxicity.

The future direction of research on Cathepsin Inhibitor 1 lies in exploring its potential as a therapeutic agent across diverse disease settings. Ongoing clinical trials are assessing its efficacy in treating certain cancers and inflammatory disorders. Furthermore, combinatorial approaches involving multiple inhibitors or synergistic therapies are being investigated to maximize therapeutic outcomes.

The integration of artificial intelligence (AI) and machine learning (ML) has accelerated the discovery process for novel inhibitors like Cathepsin Inhibitor 1. These technologies enable rapid screening of large chemical libraries and prediction of binding affinities, thereby shortening the timeline for drug development. Such innovations are poised to transform the landscape of chemical biology and pharmaceutical research.

In conclusion, Cathepsin Inhibitor 1 (CAS No. 225120-65-0) stands as a testament to the advancements in targeted protease inhibition for therapeutic purposes. Its development underscores the importance of interdisciplinary collaboration between chemistry, biology, and medicine in addressing complex human diseases. As research continues to unfold new insights into its mechanisms and applications, this compound holds immense promise for future medical interventions.